Cas no 52431-65-9 (1,4-Naphthalenedione, 2-bromo-8-hydroxy-)

1,4-Naphthalenedione, 2-bromo-8-hydroxy- structure
52431-65-9 structure
Product Name:1,4-Naphthalenedione, 2-bromo-8-hydroxy-
CAS No:52431-65-9
MF:C10H5BrO3
MW:253.048902273178
CID:359631
PubChem ID:927514
Update Time:2025-09-19

1,4-Naphthalenedione, 2-bromo-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-bromo-8-hydroxy-
    • 2-bromo-8-hydroxynaphthalene-1,4-dione
    • 2-bromo-8-hydroxy-1,4-dihydronaphthalene-1,4-dione
    • 2-bromo-8-hydroxynaphthoquinone
    • SCHEMBL868197
    • 52431-65-9
    • 2-bromo-8-hydroxy-naphthalene-1,4-dione
    • AE-508/43284220
    • 3-Bromojuglone
    • QQUYEYJPZLCULC-UHFFFAOYSA-N
    • 3-bromo-5-hydroxy-1,4-naphthoquinone
    • EN300-6473574
    • 2-Bromo-8-hydroxy-[1,4]naphthoquinone
    • DTXSID70358969
    • Inchi: 1S/C10H5BrO3/c11-6-4-8(13)5-2-1-3-7(12)9(5)10(6)14/h1-4,12H
    • InChI Key: QQUYEYJPZLCULC-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C2=CC=CC(=C2C1=O)O)=O

Computed Properties

  • Exact Mass: 251.94215
  • Monoisotopic Mass: 251.94221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

1,4-Naphthalenedione, 2-bromo-8-hydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6473574-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-6473574-5.0g
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